Cas no 916325-83-2 (methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid methyl ester
- 1H-PYRAZOLO[3,4-b]PYRIDINE-3-CARBOXYLIC ACID-,METHYL ESTER
- methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate
- Methyl 2H-pyrazolo[3,4-b]pyridine-3-carboxylate
- pyrazolo[3,4-b]pyridine-3-carboxylic acid methyl ester
- 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, methyl ester
- A844007
- AS-33414
- AM20061616
- CS-0049248
- EN300-658939
- MFCD13176786
- 916325-83-2
- KIHDGKDZYCCVBT-UHFFFAOYSA-N
- Methyl1H-pyrazolo[3,4-b]pyridine-3-carboxylate
- SY096930
- FT-0684683
- SCHEMBL1080763
- DTXSID80680581
- AKOS015950243
- J-504731
- Z1255388373
- PB30046
- DB-351863
-
- MDL: MFCD13176786
- Inchi: 1S/C8H7N3O2/c1-13-8(12)6-5-3-2-4-9-7(5)11-10-6/h2-4H,1H3,(H,9,10,11)
- InChI Key: KIHDGKDZYCCVBT-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C2C=CC=NC2=NN1)=O
Computed Properties
- Exact Mass: 177.053826475g/mol
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 68-72 °C
- Boiling Point: 206.2±9.0 °C at 760 mmHg
- Flash Point: 92.3±8.4 °C
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR305391-250mg |
Methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 250mg |
£185.00 | 2024-05-23 | ||
| ChemScence | CS-0049248-100mg |
Methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 100mg |
$63.0 | 2022-04-26 | ||
| ChemScence | CS-0049248-250mg |
Methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 250mg |
$105.0 | 2022-04-26 | ||
| ChemScence | CS-0049248-1g |
Methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 1g |
$210.0 | 2022-04-26 | ||
| ChemScence | CS-0049248-5g |
Methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 5g |
$690.0 | 2022-04-26 | ||
| Chemenu | CM109048-1g |
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 95+% | 1g |
$297 | 2021-08-06 | |
| Chemenu | CM109048-5g |
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 95+% | 5g |
$1145 | 2021-08-06 | |
| Chemenu | CM109048-10g |
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 95+% | 10g |
$1972 | 2021-08-06 | |
| Chemenu | CM109048-1g |
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 95%+ | 1g |
$162 | 2024-07-20 | |
| Chemenu | CM109048-5g |
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate |
916325-83-2 | 95%+ | 5g |
$533 | 2024-07-20 |
methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate
Comprehensive Overview of Methyl 1H-Pyrazolo[3,4-b]pyridine-3-carboxylate (CAS No. 916325-83-2)
Methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate (CAS No. 916325-83-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-b]pyridine derivative is widely recognized for its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Its methyl carboxylate functional group enhances its reactivity, making it a versatile intermediate in organic synthesis.
The compound's molecular framework, featuring a fused pyrazole and pyridine ring system, contributes to its ability to interact with biological targets. Researchers have explored its applications in designing small-molecule therapeutics for conditions such as inflammation, cancer, and infectious diseases. The growing demand for heterocyclic scaffolds in medicinal chemistry has further amplified interest in this compound, as it aligns with trends in fragment-based drug design and high-throughput screening.
In recent years, the rise of AI-driven drug discovery has highlighted the importance of compounds like methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate. Computational models frequently identify such structures as "privileged scaffolds" due to their balanced physicochemical properties. This has led to increased searches for synthetic protocols and commercial suppliers of the compound, reflecting its relevance in both academic and industrial settings.
From a synthetic chemistry perspective, the esterification of the pyrazolo[3,4-b]pyridine core offers opportunities for further derivatization. The methyl ester group can be hydrolyzed to yield carboxylic acid derivatives or transformed into amides, expanding its utility in structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool for researchers investigating bioisosteric replacements or optimizing drug-like properties.
Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional intermediates, methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate exhibits favorable green chemistry metrics, with studies focusing on solvent-free synthesis and catalytic methods to improve its sustainability. This aligns with the pharmaceutical industry's push toward eco-friendly manufacturing processes.
Analytical characterization of the compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's stability under standard storage conditions further enhances its practicality for laboratory use.
As the scientific community continues to explore nitrogen-rich heterocycles, methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate remains a focal point for innovation. Its compatibility with modern click chemistry approaches and metal-catalyzed cross-coupling reactions positions it as a key player in the development of next-generation bioactive molecules. With ongoing research into its pharmacological potential, this compound is poised to contribute significantly to advancements in precision medicine and targeted therapy.
916325-83-2 (methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate) Related Products
- 1211586-74-1(5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 1131604-85-7(Ethyl 5-Bromo-1H-pyrazolo3,4-bpyridine-3-carboxylate)
- 116855-08-4(1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 1256817-19-2(Methyl 5-fluoro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 331647-95-1(Methyl pyrazolo[1,5-a]pyrimidine-2-carboxylate)
- 1367752-05-3(ethyl 1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 1095223-21-4(3-(methoxymethyl)-1H-Pyrazolo[3,4-b]pyridine)
- 849069-32-5(Ethyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 1083181-27-4(ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 916325-84-3(Methyl 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)